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Compound of Interest

Compound Name: Lapidin

Cat. No.: B1249762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lapidin, a bicyclic sesquiterpene identified by the CAS number 79863-24-4, has demonstrated

significant antinociceptive, anti-inflammatory, and antipyretic properties in preclinical studies.

This technical guide provides a comprehensive overview of the available scientific data on

Lapidin, with a focus on its pharmacological activities, putative mechanisms of action, and

detailed experimental methodologies. Quantitative data from key studies are presented in

structured tables for clarity and comparative analysis. Furthermore, this document includes

visualizations of proposed signaling pathways and experimental workflows to facilitate a deeper

understanding of Lapidin's biological effects.

Chemical and Physical Properties
Lapidin is a naturally occurring bicyclic sesquiterpene with the following properties:
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Property Value

CAS Number 79863-24-4

Molecular Formula C₂₀H₃₀O₄

Molecular Weight 334.46 g/mol

Appearance Solid

Synonyms

Lapidin, (2Z)-2-Methyl-2-butenoic acid,

(3R,3aS,4S,8aS)-1,2,3,3a,4,5,8,8a-octahydro-3-

hydroxy-6,8a-dimethyl-3-(1-methylethyl)-8-oxo-

4-azulenyl ester

Pharmacological Activities: Quantitative Data
Summary
The primary pharmacological activities of Lapidin have been evaluated in several preclinical

models. The following tables summarize the key quantitative findings from the seminal study by

Valencia et al. (1994).[1]

Table 2.1: Antinociceptive Activity of Lapidin
Experimental
Model

Species
Dose (mg/kg,
i.p.)

Effect Comparison

Acetic Acid-

Induced Writhing
Mice 2.5 - 20

17-62%

protection
-

Hot-Plate Test Mice 15

Increased

jumping

response latency

to 120s

Vehicle: 40s,

Acetylsalicylic

Acid (ASA): 85s

Mechanical

Noxious Stimuli
Not Specified 5 - 15

Significant dose-

dependent

antinociceptive

effect

-
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Table 2.2: Anti-inflammatory Activity of Lapidin
Experimental
Model

Species
Dose (mg/kg,
i.p.)

Effect Comparison

Carrageenan-

Induced Paw

Edema

Rats 20

65% inhibition of

paw swelling at 3

hours

Comparable to

Indomethacin (10

mg/kg)

Table 2.3: Antipyretic Activity of Lapidin
Experimental
Model

Species
Dose (mg/kg,
i.p.)

Effect Comparison

Yeast-Induced

Hyperthermia
Not Specified Not Specified

Moderate

antipyretic effect
-

Putative Mechanisms of Action and Signaling
Pathways
While direct experimental evidence for the specific molecular mechanisms of Lapidin is limited,

its classification as a sesquiterpene lactone allows for the formulation of well-grounded

hypotheses based on the known activities of this class of compounds. The anti-inflammatory

effects of many sesquiterpene lactones are attributed to their ability to modulate key

inflammatory signaling pathways.

Inhibition of NF-κB and MAPK Signaling Pathways
A primary mechanism by which sesquiterpene lactones are thought to exert their anti-

inflammatory effects is through the inhibition of the Nuclear Factor-kappa B (NF-κB) and

Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[2][3][4][5][6] These pathways

are central to the production of pro-inflammatory mediators such as cytokines, chemokines,

and enzymes like cyclooxygenase-2 (COX-2).

Caption: Putative inhibition of NF-κB and MAPK pathways by Lapidin.

Modulation of Cyclooxygenase (COX) Enzymes
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The antinociceptive, anti-inflammatory, and antipyretic effects of Lapidin are characteristic of

non-steroidal anti-inflammatory drugs (NSAIDs), which primarily act by inhibiting COX

enzymes. It is plausible that Lapidin may also exert its effects through the inhibition of COX-1

and/or COX-2, thereby reducing the synthesis of prostaglandins, which are key mediators of

pain, inflammation, and fever.

Caption: Hypothetical inhibition of COX enzymes by Lapidin.

Influence on Mitochondrial Permeability Transition
Preliminary evidence suggests that some plant terpenoids can influence the permeability of

mitochondria. One potential mechanism is the modulation of the mitochondrial permeability

transition pore (mPTP), a non-specific channel in the inner mitochondrial membrane. The

opening of the mPTP can lead to mitochondrial swelling, dissipation of the membrane potential,

and the release of pro-apoptotic factors. Further research is required to determine if Lapidin
directly interacts with and modulates the mPTP.

Caption: Postulated modulation of the mPTP by Lapidin.

Detailed Experimental Protocols (Based on Valencia
et al., 1994)
The following are detailed descriptions of the experimental protocols employed in the primary

study that evaluated the pharmacological activities of Lapidin.

Antinociceptive Activity
Acetic Acid-Induced Writhing Test:

Male Swiss mice are divided into groups and administered Lapidin (2.5-20 mg/kg), a

vehicle control, or a reference analgesic intraperitoneally (i.p.).

After a set pre-treatment time (e.g., 30 minutes), a 0.6% solution of acetic acid is injected

i.p. to induce writhing (a stereotyped stretching behavior).

The number of writhes for each animal is counted for a defined period (e.g., 20 minutes)

following the acetic acid injection.
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The percentage of protection against writhing is calculated for the Lapidin-treated groups

relative to the vehicle control group.

Hot-Plate Test:

Mice are placed on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5 °C).

The latency to a nociceptive response (e.g., licking of the hind paws or jumping) is

recorded.

A cut-off time is established to prevent tissue damage.

Animals are treated with Lapidin (15 mg/kg, i.p.), vehicle, or a reference drug (e.g.,

acetylsalicylic acid), and the latency is measured at various time points post-treatment.

Anti-inflammatory Activity
Carrageenan-Induced Paw Edema:

Male Wistar rats are used. The initial volume of the right hind paw is measured using a

plethysmometer.

Animals are pre-treated with Lapidin (20 mg/kg, i.p.), vehicle, or a reference anti-

inflammatory drug (e.g., indomethacin).

After a specified time, a 1% solution of carrageenan is injected into the sub-plantar tissue

of the right hind paw to induce inflammation and edema.

The paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the

carrageenan injection.

The percentage of inhibition of paw swelling is calculated by comparing the increase in

paw volume in the Lapidin-treated groups to the vehicle control group.

Antipyretic Activity
Yeast-Induced Hyperthermia:

The basal rectal temperature of the animals (e.g., rats) is recorded.
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Hyperthermia is induced by a subcutaneous injection of a 20% aqueous suspension of

brewer's yeast.

After a period for the fever to develop (e.g., 18 hours), the rectal temperature is measured

again to confirm hyperthermia.

Animals are then treated with Lapidin, vehicle, or a reference antipyretic drug (e.g.,

paracetamol).

Rectal temperatures are recorded at regular intervals post-treatment to assess the

antipyretic effect.

Experimental Workflows
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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